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Compound of Interest

Compound Name: Capraminopropionic acid

Cat. No.: B15091893 Get Quote

A Note on Chemical Identity: "Capraminopropionic acid" is not a standard chemical name.

Based on common chemical nomenclature, this may be a typographical error for ε-

Aminocaproic Acid or a related compound, Caproic Acid. This guide provides disposal

procedures for both substances to ensure safe handling. Always confirm the identity of a

chemical using its CAS number from the Safety Data Sheet (SDS) before proceeding with any

handling or disposal protocol.

This document provides essential safety and logistical information for the proper disposal of ε-

Aminocaproic Acid and Caproic Acid, tailored for researchers, scientists, and drug development

professionals.

I. Immediate Safety and Handling Precautions
Before handling either chemical, it is crucial to wear appropriate Personal Protective Equipment

(PPE).

Personal Protective Equipment (PPE):

Gloves: Wear suitable chemical-resistant gloves.

Eye Protection: Use safety goggles with side protection or a face shield.[1]

Lab Coat: A lab coat or apron should be worn.
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Respiratory Protection: If there is a risk of inhaling dust or vapors, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[2][3]

Ventilation: Handle these chemicals in a well-ventilated area, preferably under a chemical

fume hood.[2]

II. Quantitative Data Summary
The following table summarizes key quantitative data for ε-Aminocaproic Acid and Caproic

Acid.

Property ε-Aminocaproic Acid
Caproic Acid (Hexanoic
Acid)

CAS Number 60-32-2[4][5] 142-62-1[1]

Molecular Formula C₆H₁₃NO₂[4][5] C₆H₁₂O₂

Physical State Solid[5] Oily Liquid[6]

Primary Hazards
Skin, eye, and respiratory

irritation.[5]

Corrosive; causes severe skin

burns and eye damage.[1][6]

Disposal Consideration
Dispose of at an approved

waste disposal plant.[2]
Treat as hazardous waste.[6]

III. Experimental Protocols: Disposal Procedures
Follow these step-by-step procedures for the safe disposal of each compound.

Disposal of ε-Aminocaproic Acid
While ε-Aminocaproic Acid is not always classified as a hazardous substance, it should not be

disposed of down the drain.[4]

Step 1: Containment

Collect waste ε-Aminocaproic Acid, including any contaminated materials (e.g., paper towels,

gloves), in a clearly labeled, sealed container.
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Step 2: Labeling

Label the waste container as "Waste ε-Aminocaproic Acid" and include the date.

Step 3: Storage

Store the sealed waste container in a designated, well-ventilated waste collection area, away

from incompatible materials.

Step 4: Disposal

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal company.[2]

Disposal of Caproic Acid (Hexanoic Acid)
Caproic Acid is a corrosive chemical and must be treated as hazardous waste.[1][6]

Step 1: Containment

Collect waste Caproic Acid in its original container or a designated, compatible, and clearly

labeled waste container.[7]

Due to its corrosive nature, ensure the container is appropriate for storing acids.

Step 2: Spill Management

In case of a spill, absorb the liquid with an inert material such as vermiculite, dry sand, or

earth.[1][6]

Do not use combustible materials to absorb the spill.

Scoop the absorbed material into a designated hazardous waste container.[1]

Ventilate the area and wash it thoroughly after cleanup is complete.[6]

Step 3: Labeling
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Clearly label the waste container as "Hazardous Waste: Corrosive - Caproic Acid" and

include the date.

Step 4: Storage

Store the sealed container in a designated hazardous waste storage area, away from

incompatible materials, especially bases and oxidizing agents.

Step 5: Disposal

Contact your institution's EHS office or a licensed hazardous waste disposal contractor for

proper disposal.[6] Do not attempt to neutralize concentrated Caproic Acid unless you are

trained and equipped to do so.

General Protocol for Neutralization of Dilute Acidic
Waste
For dilute solutions of acids that are not otherwise hazardous (e.g., no heavy metals),

neutralization may be an option. This should only be performed by trained personnel.[8][9]

Step 1: Preparation

Perform the neutralization in a chemical fume hood while wearing full PPE (gloves, goggles,

and lab coat).[9]

Prepare a dilute basic solution (e.g., 5-10% sodium carbonate or sodium hydroxide).[7]

Step 2: Neutralization

Place the acidic waste in a large beaker, preferably in an ice bath to control the reaction

temperature.

Slowly and carefully add the basic solution to the acidic waste while stirring.

Continuously monitor the pH of the solution.

Step 3: Final pH Adjustment
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Continue adding the basic solution until the pH is between 5.5 and 9.0.[8][9]

Step 4: Drain Disposal

Once neutralized, the solution may be poured down the drain, followed by a large volume of

water (at least 20 parts water to 1 part neutralized solution).[7][9]

IV. Mandatory Visualizations
The following diagrams illustrate the decision-making process for chemical disposal.
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Start: Chemical for Disposal

Identify Chemical & Review SDS
(e.g., CAS Number)

Assess Hazards
(Corrosive, Toxic, Flammable, etc.)

Is the chemical
hazardous?

Non-Hazardous Waste Stream

 No

Hazardous Waste Stream

 Yes

Collect in Labeled Container

Arrange for EHS/
Contractor Pickup

Is it a simple corrosive
(acid/base) that can be

safely neutralized?

Neutralize following
lab protocol (pH 5.5-9.0)

 Yes, & Trained

Collect in Labeled
Hazardous Waste Container

 No / Unsure

Dispose down drain
with copious water

Click to download full resolution via product page

Caption: Chemical Disposal Decision Workflow.
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Spill Response Protocol

Spill Occurs

1. Don PPE

2. Contain Spill with
Absorbent Material

3. Collect Absorbed Material

4. Package in Labeled
Hazardous Waste Container

5. Clean & Decontaminate Area

6. Dispose of Waste via EHS

Click to download full resolution via product page

Caption: Spill Response and Cleanup Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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